Cas no 1007192-89-3 (1-(2-Chloro-6-fluorobenzyl)-3-(3,4-dimethoxy-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-3-(3,4-dimethoxy-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1007192-89-3
• MF: C₁₉H₁₆ClFN₂O₃
• MW: 374.793347358704
• MDL: MFCD03422370
• CID: 1068852
• PubChem ID: 25218927
• Update Time: 2025-04-20

1-(2-Chloro-6-fluorobenzyl)-3-(3,4-dimethoxy-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorobenzyl)-3-(3,4-dimethoxy-phenyl-1H-pyrazole-4-carbaldehyde
• CS-0329916
• AKOS005171002
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-(3,4-dimethoxyphenyl)pyrazole-4-carbaldehyde
• ALBB-001191
• 1-(2-chloro-6-fluorobenzyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• STK502424
• BBL037552
• MFCD03422370
• VS-14256
• 1007192-89-3

• MDL： MFCD03422370
• Inchi： 1S/C19H16ClFN2O3/c1-25-17-7-6-12(8-18(17)26-2)19-13(11-24)9-23(22-19)10-14-15(20)4-3-5-16(14)21/h3-9,11H,10H2,1-2H3
• InChI Key： ZVHAIQMTDTWAAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=C(C=O)C(C2C=CC(=C(C=2)OC)OC)=N1)F

Computed Properties

• Exact Mass: 374.0833482g/mol
• Monoisotopic Mass: 374.0833482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.4Ų